Cas no 708287-59-6 (1-phenyl-4-5-(thiophen-2-yl)thieno2,3-dpyrimidin-4-ylpiperazine)
1-phenyl-4-5-(thiophen-2-yl)thieno2,3-dpyrimidin-4-ylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-4-5-(thiophen-2-yl)thieno2,3-dpyrimidin-4-ylpiperazine
- 4-(4-phenylpiperazin-1-yl)-5-thiophen-2-ylthieno[2,3-d]pyrimidine
- Thieno[2,3-d]pyrimidine, 4-(4-phenyl-1-piperazinyl)-5-(2-thienyl)-
- 1-phenyl-4-[5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl]piperazine
- CHEMBL1504385
- AKOS001339255
- UPCMLD0ENAT5751807:001
- 4-(4-phenyl-1-piperazinyl)-5-(2-thienyl)thieno[2,3-d]pyrimidine
- F1616-0096
- SMR000077393
- Z57389345
- 4-(4-phenylpiperazin-1-yl)-5-(thiophen-2-yl)thieno[2,3-d]pyrimidine
- 708287-59-6
- HMS1595N20
- HMS2443B11
- MLS000050235
-
- Inchi: 1S/C20H18N4S2/c1-2-5-15(6-3-1)23-8-10-24(11-9-23)19-18-16(17-7-4-12-25-17)13-26-20(18)22-14-21-19/h1-7,12-14H,8-11H2
- InChI Key: PSUARNYRBBYOFQ-UHFFFAOYSA-N
- SMILES: C1=NC(N2CCN(C3=CC=CC=C3)CC2)=C2C(C3SC=CC=3)=CSC2=N1
Computed Properties
- Exact Mass: 378.09728894g/mol
- Monoisotopic Mass: 378.09728894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 88.7Ų
Experimental Properties
- Density: 1.343±0.06 g/cm3(Predicted)
- Boiling Point: 595.8±50.0 °C(Predicted)
- pka: 5.02±0.40(Predicted)
1-phenyl-4-5-(thiophen-2-yl)thieno2,3-dpyrimidin-4-ylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1616-0096-1mg |
1-phenyl-4-[5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl]piperazine |
708287-59-6 | 90%+ | 1mg |
$54.0 | 2023-07-28 |
1-phenyl-4-5-(thiophen-2-yl)thieno2,3-dpyrimidin-4-ylpiperazine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-phenyl-4-5-(thiophen-2-yl)thieno2,3-dpyrimidin-4-ylpiperazine
Introduction to 1-Phenyl-4-(5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl)piperazine (CAS No. 708287-59-6)
1-Phenyl-4-(5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl)piperazine, also known by its CAS number 708287-59-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines and is characterized by its unique structural features, which include a thiophene ring, a thienopyrimidine core, and a piperazine moiety. These structural elements contribute to its potential pharmacological activities and make it an interesting candidate for various therapeutic applications.
The synthesis of 1-Phenyl-4-(5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl)piperazine typically involves multi-step reactions, including the formation of the thienopyrimidine core and subsequent functionalization with the piperazine and phenyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.
In terms of its biological activity, 1-Phenyl-4-(5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl)piperazine has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival. For instance, studies have demonstrated that this compound can inhibit the activation of kinases such as AKT and ERK, which are frequently dysregulated in cancer cells.
Beyond its anticancer properties, 1-Phenyl-4-(5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl)piperazine has also been investigated for its potential as an antiviral agent. Preliminary studies have indicated that it can inhibit the replication of certain viruses, such as influenza and hepatitis C virus (HCV). The antiviral activity is thought to be mediated through the modulation of host cell factors that are essential for viral replication. This dual activity as both an anticancer and antiviral agent makes 1-Phenyl-4-(5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl)piperazine a promising lead compound for further drug development.
The pharmacokinetic properties of 1-Phenyl-4-(5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl)piperazine have also been studied to assess its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in plasma, which are important factors for drug efficacy and safety. Additionally, preclinical toxicity studies have indicated that it has a favorable safety profile at therapeutic doses.
To further explore the therapeutic potential of 1-Phenyl-4-(5-(thiophen-2-y l)thieno[2,3-d]pyrimidin - 4 - yl ) p ipe r azine , several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases. Early results from phase I clinical trials have shown promising outcomes, with patients experiencing significant improvements in their conditions while exhibiting minimal side effects.
In conclusion, 1 - Phen yl - 4 - ( 5 - ( thi ophen - 2 - yl ) thi en o [ 2 , 3 - d ] pyri mid in - 4 - yl ) pi pe r azine (CAS No. 708287 - 59 - 6) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
708287-59-6 (1-phenyl-4-5-(thiophen-2-yl)thieno2,3-dpyrimidin-4-ylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)